- Cefodizime, an aminothiazolylcephalosporin. V. Synthesis and structure-activity relationships in the cefodizime series, Journal of Antibiotics, 1987, 40(1), 29-43
Cas no 66341-09-1 ((E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid)
66341-09-1 structure
Product Name:(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid
CAS No:66341-09-1
MF:C6H7N3O3S
MW:201.203079462051
CID:4670608
Update Time:2023-10-12
(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-amino-α-(methoxyimino)-, (E)- (9CI)
- (αE)-2-Amino-α-(methoxyimino)-4-thiazoleacetic acid
- 2-(2-Amino-4-thiazolyl)-2(E)-(methoxy)iminoacetic acid
- anti-Thiazoximic acid
- (E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid
-
- Inchi: 1S/C6H7N3O3S/c1-12-9-4(5(10)11)3-2-13-6(7)8-3/h2H,1H3,(H2,7,8)(H,10,11)/b9-4+
- InChI Key: NLARCUDOUOQRPB-RUDMXATFSA-N
- SMILES: O(/N=C(/C(O)=O)\C1=CSC(=N1)N)C
(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid Production Method
Production Method 1
Reaction Conditions
1.1R:S=C(NH2)2, S:EtOH
2.1R:NaOH, S:H2O, S:MeOH
2.2R:HCl
2.1R:NaOH, S:H2O, S:MeOH
2.2R:HCl
Reference
(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid Raw materials
(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid Preparation Products
(E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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